Cas no 2770545-91-8 (Tert-butyl 3-(isothiocyanatomethyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(isothiocyanatomethyl)azetidine-1-carboxylate
• CAS No: 2770545-91-8
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 5804902
• PubChem ID: 165499324
• Update Time: 2025-06-25

Tert-butyl 3-(isothiocyanatomethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(isothiocyanatomethyl)azetidine-1-carboxylate
• EN300-7562960
• 2770545-91-8
• Tert-butyl 3-(isothiocyanatomethyl)azetidine-1-carboxylate

• Inchi： 1S/C10H16N2O2S/c1-10(2,3)14-9(13)12-5-8(6-12)4-11-7-15/h8H,4-6H2,1-3H3
• InChI Key： DQDZHGXHPXHEOQ-UHFFFAOYSA-N
• SMILES： S=C=NCC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74Ų

Additional information on Tert-butyl 3-(isothiocyanatomethyl)azetidine-1-carboxylate

Tert-butyl 3-(isothiocyanatomethyl)azetidine-1-carboxylate (CAS No. 2770545-91-8): An Overview

Tert-butyl 3-(isothiocyanatomethyl)azetidine-1-carboxylate (CAS No. 2770545-91-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl 3-(isothiocyanatomethyl)azetidine-1-carboxylate consists of an azetidine ring with a tert-butyl ester group and an isothiocyanate functional group attached to a methyl side chain. The azetidine ring, a four-membered cyclic amine, imparts rigidity and conformational stability to the molecule, which can be crucial for binding to specific biological targets. The isothiocyanate group, on the other hand, is known for its reactivity and ability to form covalent bonds with nucleophiles, making it a valuable functional group in the design of bioactive molecules.

Recent studies have highlighted the potential of tert-butyl 3-(isothiocyanatomethyl)azetidine-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer properties. The isothiocyanate group has been found to modulate key signaling pathways involved in inflammation and cancer progression, such as the NF-κB pathway and the PI3K/AKT pathway.

In addition to its biological activities, tert-butyl 3-(isothiocyanatomethyl)azetidine-1-carboxylate has also been explored for its use as a synthetic intermediate in the preparation of more complex molecules. The tert-butyl ester group can be selectively deprotected under mild conditions, allowing for further functionalization of the azetidine ring. This versatility makes it an attractive starting material for synthetic chemists working on the development of new drugs and materials.

The synthesis of tert-butyl 3-(isothiocyanatomethyl)azetidine-1-carboxylate typically involves several steps, including the formation of the azetidine ring and the introduction of the isothiocyanate group. One common approach is to start with a suitable azetidine precursor, such as tert-butyl azetidine-1-carboxylate, and then introduce the isothiocyanate functionality through a series of reactions involving thioisocyanates or thioureas. The choice of synthetic route can vary depending on the desired purity and yield of the final product.

The physical properties of tert-butyl 3-(isothiocyanatomethyl)azetidine-1-carboxylate, such as its solubility and stability, are important considerations for both synthetic applications and biological studies. The compound is generally stable under standard laboratory conditions but may require careful handling due to the reactivity of the isothiocyanate group. Solubility studies have shown that it can be dissolved in common organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental setups.

In terms of safety and handling, while tert-butyl 3-(isothiocyanatomethyl)azetidine-1-carboxylate is not classified as a hazardous substance under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, and conducting experiments in a well-ventilated area or fume hood.

The future prospects for tert-butyl 3-(isothiocyanatomethyl)azetidine-1-carboxylate are promising. Ongoing research aims to further elucidate its biological activities and explore its potential as a lead compound for drug development. Additionally, efforts are being made to optimize its synthesis methods to improve yield and purity, making it more accessible for large-scale production.

In conclusion, tert-butyl 3-(isothiocyanatomethyl)azetidine-1-carboxylate (CAS No. 2770545-91-8) represents an exciting molecule with significant potential in both medicinal chemistry and synthetic chemistry. Its unique structural features and biological activities make it a valuable tool for researchers working on the development of novel therapeutic agents and advanced materials.